Cas no 1594899-75-8 (2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid)

• Product Name: 2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid
• CAS No: 1594899-75-8
• MF: C₁₀H₆ClFO₃
• MW: 228.604245662689
• CID: 5858053
• PubChem ID: 114732686
• Update Time: 2025-11-02

2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranacetic acid, 5-chloro-α-fluoro-
• 2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid
• 1594899-75-8
• EN300-1138603
• 2-(5-Chloro-1-benzofuran-2-yl)-2-fluoroaceticacid
• SCHEMBL16595668

• Inchi： 1S/C10H6ClFO3/c11-6-1-2-7-5(3-6)4-8(15-7)9(12)10(13)14/h1-4,9H,(H,13,14)
• InChI Key： HZJNLYCMDXSKMF-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC(Cl)=CC=C2O1)(F)C(=O)O

Computed Properties

• Exact Mass: 227.9989499g/mol
• Monoisotopic Mass: 227.9989499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• Boiling Point: 367.1±37.0 °C(Predicted)
• pka: 0.94±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid

Comprehensive Overview of 2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid (CAS No. 1594899-75-8)

2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid (CAS No. 1594899-75-8) is a fluorinated benzofuran derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzofuran core with both chloro and fluoro substituents, making it particularly valuable for drug discovery and material science applications.

The growing interest in fluorinated organic compounds has positioned this chemical as a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceutical intermediates, given the increasing demand for bioactive molecules in drug development. The presence of both halogen atoms (chlorine and fluorine) enhances its reactivity and potential for selective modifications.

Recent studies have explored the synthetic applications of 2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid in medicinal chemistry. Its structural features make it suitable for creating targeted drug molecules, especially in areas like central nervous system disorders and anti-inflammatory therapies. The compound's fluorinated acetic acid moiety provides unique electronic properties that can influence biological activity and metabolic stability.

From a chemical perspective, the benzofuran scaffold in this compound is particularly noteworthy. Benzofuran derivatives have shown diverse biological activities, and the addition of halogen substituents at specific positions can significantly alter their pharmacological profiles. The 5-chloro substitution on the benzofuran ring and the 2-fluoroacetic acid side chain create a distinctive molecular architecture that offers multiple sites for further chemical modifications.

The synthesis of 2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Researchers have developed various synthetic routes to access this compound, with particular attention to the introduction of the fluoroacetic acid moiety. The choice of synthetic methodology often depends on the desired scale of production and the intended application of the final product.

In the pharmaceutical industry, this compound has shown potential as a key intermediate for developing new therapeutic agents. Its structural characteristics make it suitable for creating molecules that target specific biological pathways. The presence of both electron-withdrawing groups (chlorine and fluorine) can influence the compound's interaction with biological targets, potentially leading to enhanced binding affinity and selectivity.

Beyond pharmaceutical applications, 2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid has attracted interest in material science. The combination of aromatic systems with fluorinated groups can impart unique electronic properties to materials, making them potentially useful in organic electronics and specialty polymers. Researchers are investigating its incorporation into novel materials with tailored properties for specific technological applications.

The analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for confirming the compound's structure, assessing its purity, and monitoring its stability under various conditions. The fluorine NMR signal is particularly distinctive and serves as an important fingerprint for quality control purposes.

From a commercial perspective, the demand for specialized fluorinated building blocks like 2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid has been steadily increasing. Chemical suppliers and contract research organizations are expanding their portfolios to include such compounds to meet the needs of pharmaceutical and biotechnology companies engaged in drug discovery programs.

Environmental and safety considerations are important when working with this compound. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when handling halogenated organic compounds. Researchers should consider appropriate personal protective equipment and waste disposal methods to ensure safe handling and minimize environmental impact.

Future research directions for 2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid may include exploring its potential in new therapeutic areas, developing more efficient synthetic routes, and investigating its behavior in various solvent systems. The compound's versatility makes it a valuable tool for medicinal chemists and material scientists alike, with potential applications that continue to expand as research progresses.

In conclusion, 2-(5-chloro-1-benzofuran-2-yl)-2-fluoroacetic acid (CAS No. 1594899-75-8) represents an important class of fluorinated heterocyclic compounds with broad potential in pharmaceutical development and material science. Its unique structural features and synthetic versatility make it a valuable asset in modern chemical research, offering numerous opportunities for innovation in drug discovery and advanced material design.